5-(2-(Benzyloxy)phenyl)furan-2-carboxylic acid
Overview
Description
5-(2-(Benzyloxy)phenyl)furan-2-carboxylic acid is an aromatic compound with the molecular formula C18H14O4 and a molecular weight of 294.30 . It belongs to the class of organic compounds known as 2-furanilides . These are aromatic heterocyclic compounds containing a furan ring that is substituted at the 2-position with an anilide .
Molecular Structure Analysis
The molecular structure of this compound consists of a furan ring attached to a phenyl ring through a benzyloxy group . The furan ring is also attached to a carboxylic acid group . The exact structure can be represented by the SMILES notation: C1=CC=C (C=C1)COC2=CC=CC=C2C3=CC=C (O3)C (=O)O .Scientific Research Applications
Antimycobacterial Properties
5-Phenyl-furan-2-carboxylic acids have shown promise as antimycobacterial agents. These compounds are known to interfere with iron homeostasis, a crucial process in mycobacterial species. The crystal structure of a fluorinated ester derivative of 5-(4-nitrophenyl)furan-2-carboxylic acid, a potent candidate in this series, has been analyzed to understand its properties better (Mori et al., 2022).
Biobased Building Blocks in Pharmaceutical and Polymer Industries
Furan carboxylic acids, like 5-(2-(Benzyloxy)phenyl)furan-2-carboxylic acid, are considered promising biobased building blocks in the pharmaceutical and polymer industries. Their synthesis from 5-hydroxymethylfurfural through dual-enzyme cascade systems has been explored, showcasing their potential in controlled synthesis for industrial applications (Hao‐Yu Jia et al., 2019).
Synthesis of Triazole Derivatives
In pharmaceutical research, the synthesis of new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives involves using furan-2-carboxylic acid hydrazide. These compounds are essential in developing new pharmaceutical agents, indicating the utility of furan carboxylic acids in diverse chemical syntheses (Cansiz et al., 2004).
Anti-Tumoral Activity
Certain benzo-furan derivatives, closely related to this compound, have shown promising anti-tumoral activity. The crystal structure analysis of these compounds provides insights into their potential therapeutic applications in cancer treatment (Diana et al., 2019).
Biosynthesis of Furan-Based Carboxylic Acids
The biosynthesis of furan-based carboxylic acids, like 5-hydroxymethyl-2-furancarboxylic acid and furoic acid, from biomass-derived furans has been improved using recombinant Escherichia coli. This advancement is significant for industrial applications, highlighting the potential of furan carboxylic acids in sustainable chemistry (Zi-Wei Wang et al., 2020).
Properties
IUPAC Name |
5-(2-phenylmethoxyphenyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O4/c19-18(20)17-11-10-16(22-17)14-8-4-5-9-15(14)21-12-13-6-2-1-3-7-13/h1-11H,12H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFIWASRJIRCVMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2C3=CC=C(O3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80602384 |
Source
|
| Record name | 5-[2-(Benzyloxy)phenyl]furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80602384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
889951-82-0 |
Source
|
| Record name | 5-[2-(Benzyloxy)phenyl]furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80602384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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